Cas no 289651-64-5 (1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 289651-64-5
• MF: C₁₁H₇FN₄OS
• MW: 262.262883424759
• MDL: MFCD09743055
• CID: 4643421
• PubChem ID: 135473044
• Update Time: 2025-05-22

1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-6-mercapto-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• MDL： MFCD09743055
• Inchi： 1S/C11H7FN4OS/c12-6-1-3-7(4-2-6)16-9-8(5-13-16)10(17)15-11(18)14-9/h1-5H,(H2,14,15,17,18)
• InChI Key： LDRPZSSVJZUKJU-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)C2C=NN(C3=CC=C(F)C=C3)C=2N1

Additional information on 1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Comprehensive Overview of 1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 289651-64-5)

1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 289651-64-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a 4-fluorophenyl group and a sulfanyl moiety in its structure further enhances its reactivity and functional versatility, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for small molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and personalized therapies. 1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has been explored for its potential role in modulating enzymatic pathways, particularly those involving protein kinases, which are critical in cellular signaling and disease progression. Researchers are particularly interested in its ability to interact with ATP-binding sites, a feature that could pave the way for novel treatments for conditions such as cancer, inflammatory diseases, and metabolic disorders.

The synthesis of 1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 289651-64-5 serves as a unique identifier in chemical databases, facilitating its tracking in global research and regulatory frameworks. The compound's molecular weight, solubility, and stability under various conditions are key parameters that influence its applicability in both academic and industrial settings.

From an SEO perspective, users frequently search for terms like "pyrazolo[3,4-d]pyrimidine derivatives," "fluorophenyl compounds in drug discovery," and "sulfanyl-containing heterocycles." These long-tail keywords reflect the growing interest in specialized chemical entities that can address unmet medical needs. Additionally, questions such as "How does 1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one interact with kinases?" or "What are the synthetic routes for CAS 289651-64-5?" highlight the need for detailed, accessible information on this compound.

Beyond its pharmaceutical potential, 1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is also studied for its material science applications. Its conjugated ring system and electron-rich functional groups make it a candidate for organic electronics and catalysis. As the scientific community continues to explore sustainable and efficient chemical processes, this compound's role in green chemistry initiatives is another area of active investigation.

In conclusion, 1-(4-fluorophenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 289651-64-5) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional adaptability position it as a promising candidate for future innovations in both healthcare and industrial applications. Researchers and industry professionals alike are encouraged to delve deeper into its properties and potential, leveraging the wealth of data available through platforms like PubChem, Reaxys, and SciFinder.